Cas no 5753-30-0 (D-Aspartic acid,3-hydroxy-, (3S)-)

• Product Name: D-Aspartic acid,3-hydroxy-, (3S)-
• CAS No: 5753-30-0
• MF: C₄H₇NO₅
• MW: 149.102081537247
• CID: 376261
• PubChem ID: 6603868
• Update Time: 2025-04-19

D-Aspartic acid,3-hydroxy-, (3S)- Chemical and Physical Properties

Names and Identifiers

• D-Aspartic acid,3-hydroxy-, (3S)-
• (2R,3S)-2-amino-3-hydroxybutanedioic acid
• (2R,3S)-2-amino-3-hydroxy-succinic acid
• (2S,3S)-2-amino-3-hydroxysuccimid acid
• 2-(S)-amino-3-(S)-hydroxysuccinic acid
• 2-azanyl-3-hydroxy-butanedioic acid
• L-threo-3-hydroxyaspartate
• CHEMBL568192
• NCGC00015504-01
• (2R,3S)-2-amino-3-hydroxysuccinic acid
• erythro-3-hydroxy-D-aspartic acid
• (3S)-3-hydroxy-D-aspartic acid
• Q27129490
• 5753-30-0
• D-erythro-3-hydroxyaspartic acid
• C19838
• BDBM50378533
• rel-(3S)-3-Hydroxy-D-aspartic acid
• CHEBI:60893
• Lopac-H-2775
• SCHEMBL5019049
• erythro-beta-hydroxy-D-aspartic acid
• (2R,3S)-2-amino-3-hydroxy-succinicacid
• 6532-76-9

• Inchi： 1S/C4H7NO5/c5-1(3(7)8)2(6)4(9)10/h1-2,6H,5H2,(H,7,8)(H,9,10)/t1-,2+/m1/s1
• InChI Key： YYLQUHNPNCGKJQ-NCGGTJAESA-N
• SMILES： O[C@H](C(=O)O)[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 149.03241
• Monoisotopic Mass: 149.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.4
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 120.85
• LogP: -1.45590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives